![molecular formula C13H16F3NO B2873171 4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine CAS No. 1283657-88-4](/img/structure/B2873171.png)
4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine
Overview
Description
“4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine” is a chemical compound with the CAS Number: 1283657-88-4 . It is used for pharmaceutical testing . The compound is also known as “(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride” with the CAS Number: 1803591-16-3 .
Molecular Structure Analysis
The molecular structure of “4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine” is represented by the InChI Code: 1S/C13H16F3NO.ClH/c14-13(15,16)11-3-1-2-10(8-11)12(17)9-4-6-18-7-5-9;/h1-3,8-9,12H,4-7,17H2;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine” include its molecular weight, which is 295.73 . It is a powder at room temperature .Scientific Research Applications
Organic Synthesis
4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine: serves as an important raw material and intermediate in organic synthesis. Its unique chemical structure allows it to participate in various chemical reactions, leading to the formation of complex organic compounds. This versatility makes it invaluable for synthesizing new molecules with potential applications in different fields of chemistry and industry .
Pharmaceutical Development
This compound is utilized in the pharmaceutical industry as a precursor for the synthesis of various drugs. One notable application is in the development of analgesic medications. Research has shown that derivatives of this compound exhibit potent analgesic efficacy, which could lead to new treatments for pain management without the adverse side effects associated with opioids .
Agrochemicals
The trifluoromethyl group within the compound’s structure is particularly interesting for the development of agrochemicals. This group can impart properties such as increased stability and bioactivity, making the compound a valuable intermediate in creating pesticides and herbicides that are more effective and environmentally friendly .
Dyestuff Industry
In the dyestuff industry, 4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine is used as an intermediate in the synthesis of dyes. The compound’s ability to undergo various chemical transformations allows for the production of dyes with specific properties required for different applications, such as textile coloring and ink manufacturing .
Biocatalysis
The compound has been studied for its potential in biocatalytic processes. For instance, it can be used as a substrate in enzymatic reactions to produce optically pure substances. This is particularly useful in the production of chiral compounds, which are important in the creation of certain pharmaceuticals .
Cancer Research
A derivative of this compound has been identified as an intermediate in the preparation of Venetoclax, a medication used to treat chronic lymphocytic leukemia (CLL) and small lymphocytic lymphoma (SLL). This highlights the compound’s role in the synthesis of targeted therapies for cancer treatment .
Safety And Hazards
properties
IUPAC Name |
[4-[4-(trifluoromethyl)phenyl]oxan-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3NO/c14-13(15,16)11-3-1-10(2-4-11)12(9-17)5-7-18-8-6-12/h1-4H,5-9,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLUGLOJKIXUNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CN)C2=CC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Trifluoromethyl)phenyl]oxan-4-yl-methanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-(4-ethylphenyl)-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2873090.png)
![Methyl 2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetate](/img/structure/B2873094.png)
![1-(4-fluorobenzyl)-3-(phenylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline](/img/structure/B2873095.png)
![5-Benzoyl-6-[4-(diethylamino)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one](/img/structure/B2873096.png)
![(1R,5S)-N-(4-methoxybenzyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B2873098.png)
![1-(1-((2-Chlorophenyl)sulfonyl)piperidin-4-yl)-3-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide](/img/structure/B2873103.png)
![(E)-ethyl 3-(4-methoxyphenyl)-4-oxo-5-(3-(3,4,5-trimethoxyphenyl)acrylamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2873106.png)
![(4-methylthiophen-2-yl)(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone](/img/structure/B2873111.png)
![[2-(3-Chlorophenyl)-1-methylpyrrolidin-3-yl]methanamine](/img/structure/B2873112.png)